Cas no 439692-54-3 (6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one)

• Product Name: 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one
• CAS No: 439692-54-3
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• MDL: MFCD04973931
• CID: 829892
• PubChem ID: 2757344
• Update Time: 2025-11-02

6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one
• 6-(1,1-Dimethylethyl)-thieno[2,3-d]pyrimidin-4(1H)-one
• DTXSID20373844
• E79718
• DB-024689
• 6-(tert-Butyl)thieno[2,3-d]pyrimidin-4(1H)-one
• 6-tert-Butyl-thieno[2,3-d]pyrimidin-4-ol
• SCHEMBL15628661
• 6-(TERT-BUTYL)THIENO[2,3-D]PYRIMIDIN-4-OL
• CS-0527181
• SCHEMBL24499674
• AKOS022179206
• 439692-54-3
• 6-tert-butylthieno[2,3-d]pyrimidin-4(3H)-one
• 6-(tert-Butyl)thieno[2,3-d]pyrimidin-4(3H)-one

• MDL： MFCD04973931
• Inchi： 1S/C10H12N2OS/c1-10(2,3)7-4-6-8(13)11-5-12-9(6)14-7/h4-5H,1-3H3,(H,11,12,13)
• InChI Key： VXRZEVXONXRPQE-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC=N2)=O)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 208.06700
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.29
• PSA: 73.99000
• LogP: 2.28210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one

6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one (CAS 439692-54-3): A Comprehensive Overview of Properties and Applications

6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one (CAS 439692-54-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrimidinone derivative features a unique molecular structure combining a pyrimidine ring fused with a thiophene moiety, modified by a tert-butyl group at the 6-position. The compound's structural characteristics make it particularly interesting for drug discovery and advanced material applications.

The molecular formula of 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one is C10H12N2OS, with a molecular weight of 208.28 g/mol. Its thienopyrimidine core structure contributes to several notable chemical properties, including moderate polarity and the ability to participate in hydrogen bonding interactions. These features are crucial for its potential applications in medicinal chemistry, where it serves as a valuable scaffold for developing new therapeutic agents.

Recent scientific literature highlights the growing importance of thienopyrimidinone derivatives in addressing current healthcare challenges. Researchers are particularly interested in this compound class for their potential in developing treatments for neurological disorders and inflammatory conditions. The 6-tert-butyl substitution in this specific derivative enhances its metabolic stability compared to simpler thienopyrimidinones, making it more suitable for pharmaceutical applications.

In material science, 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one has shown promise as a building block for organic electronic materials. Its conjugated system and electron-rich nature make it potentially useful in developing organic semiconductors or light-emitting materials. This aligns with current industry trends toward sustainable and organic-based electronic components.

The synthesis of 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one typically involves multi-step organic reactions starting from appropriately substituted thiophene precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in chemical manufacturing.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the structure and purity of 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one, which is crucial for research applications where precise molecular identity is essential.

Current research trends involving CAS 439692-54-3 focus on its potential as a kinase inhibitor scaffold. Several studies suggest that modifications to this core structure could yield compounds with selective activity against specific protein kinases, which are important targets in cancer therapy and other disease areas.

The stability profile of 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one makes it suitable for various formulation approaches. It demonstrates reasonable thermal stability and solubility characteristics in common organic solvents, though its aqueous solubility is typically limited without appropriate formulation strategies.

From a commercial perspective, the demand for specialized heterocyclic compounds like 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one continues to grow. Pharmaceutical and biotechnology companies increasingly seek unique chemical building blocks to expand their drug discovery pipelines, driving interest in such molecules.

Safety considerations for handling 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one follow standard laboratory practices for organic compounds. While comprehensive toxicological data may be limited for this specific derivative, general precautions for handling fine chemicals should be observed during research use.

The future outlook for thienopyrimidinone chemistry appears promising, with 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one representing an important member of this compound class. As research continues to uncover new applications in medicine and materials science, the significance of this and related structures is likely to increase.

For researchers interested in obtaining 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one, several specialty chemical suppliers offer this compound in various quantities and purity grades. The availability of custom synthesis services also facilitates access to this material for specific research needs.

In conclusion, 6-tert-Butyl-3H-thieno[2,3-d]pyrimidin-4-one (CAS 439692-54-3) represents a versatile and scientifically valuable heterocyclic compound. Its unique structural features and potential applications in multiple scientific domains make it an important subject of ongoing research and development efforts across academia and industry.